Cas no 104149-66-8 (3,4-Isoxazoledicarboxylicacid, 5-phenyl-, 4-ethyl 3-methyl ester)

• Product Name: 3,4-Isoxazoledicarboxylicacid, 5-phenyl-, 4-ethyl 3-methyl ester
• CAS No: 104149-66-8
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 126039
• PubChem ID: 14964861
• Update Time: 2025-04-18

3,4-Isoxazoledicarboxylicacid, 5-phenyl-, 4-ethyl 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Isoxazoledicarboxylicacid, 5-phenyl-, 4-ethyl 3-methyl ester
• 3,4-Isoxazoledicarboxylicacid,5-phenyl-,4-ethyl3-methylester(9CI)
• 4-O-ethyl 3-O-methyl 5-phenyl-1,2-oxazole-3,4-dicarboxylate
• 104149-66-8
• 5-Phenyl-isoxazole-3,4-dicarboxylic acid 4-ethyl ester 3-methyl ester

• Inchi： 1S/C14H13NO5/c1-3-19-13(16)10-11(14(17)18-2)15-20-12(10)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： TZLGBDYYOQLDAA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(=O)OCC)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 275.07900
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.63000
• LogP: 2.30490